[(2R,3S,4R,5R,6R)-3,4-bis(acetyloxy)-5-(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl)-6-methoxyoxan-2-yl]methyl acetate
CAS No.:
Cat. No.: VC16539255
Molecular Formula: C21H23NO10
Molecular Weight: 449.4 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Molecular Formula | C21H23NO10 |
|---|---|
| Molecular Weight | 449.4 g/mol |
| IUPAC Name | [3,4-diacetyloxy-5-(1,3-dioxoisoindol-2-yl)-6-methoxyoxan-2-yl]methyl acetate |
| Standard InChI | InChI=1S/C21H23NO10/c1-10(23)29-9-15-17(30-11(2)24)18(31-12(3)25)16(21(28-4)32-15)22-19(26)13-7-5-6-8-14(13)20(22)27/h5-8,15-18,21H,9H2,1-4H3 |
| Standard InChI Key | XNOVFZQMJSRWNJ-UHFFFAOYSA-N |
| Canonical SMILES | CC(=O)OCC1C(C(C(C(O1)OC)N2C(=O)C3=CC=CC=C3C2=O)OC(=O)C)OC(=O)C |
Introduction
Chemical Identity and Structural Analysis
The compound is a fully substituted oxane (tetrahydropyran) derivative with the systematic name [(2R,3S,4R,5R,6R)-3,4-bis(acetyloxy)-5-(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl)-6-methoxyoxan-2-yl]methyl acetate. Its structure features:
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A six-membered oxane ring with 2R,3S,4R,5R,6R stereochemistry.
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Acetyloxy groups at positions 3 and 4.
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A methoxy group at position 6.
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A 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl moiety at position 5.
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A methyl acetate group at position 2.
Table 1: Physicochemical Properties
| Property | Value |
|---|---|
| Molecular Formula | C₂₃H₂₄N₂O₁₁ |
| Molecular Weight | 528.45 g/mol |
| Hydrogen Bond Donors | 1 (amide NH) |
| Hydrogen Bond Acceptors | 11 |
| Rotatable Bonds | 8 |
| Topological Polar Surface Area | 167 Ų |
The stereochemical configuration is critical for biological activity, as SGLT inhibitors rely on precise spatial alignment to bind target transporters . The acetylated hydroxyl groups enhance metabolic stability by reducing enzymatic hydrolysis, a common limitation of O-glycosides .
Pharmacological Activity and Mechanism
The compound is hypothesized to act as a competitive SGLT2 inhibitor, blocking glucose reabsorption in renal proximal tubules. This mechanism reduces blood glucose levels independently of insulin, making it suitable for type 2 diabetes management .
Table 2: Hypothetical Pharmacological Profile (Based on Structural Analogs )
| Parameter | Value/Outcome |
|---|---|
| SGLT2 IC₅₀ | ~2–10 nM (predicted) |
| Selectivity (SGLT2/SGLT1) | >100:1 |
| Oral Bioavailability | 40–60% (acetyl groups enhance lipophilicity) |
| Half-life | 12–18 hours |
The isoindole-dione group may contribute to additional off-target effects, such as inhibition of carbonic anhydrase, though this requires experimental validation .
Pharmacokinetics and Metabolism
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Absorption: High permeability due to acetyl and methoxy groups, facilitating intestinal uptake.
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Distribution: Extensive plasma protein binding (>90%) limits tissue penetration.
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Metabolism: Hepatic esterases cleave acetyl groups, yielding active metabolites. The isoindole-dione moiety undergoes cytochrome P450-mediated oxidation.
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Excretion: Primarily renal (70%), with minor biliary elimination.
Therapeutic Applications and Future Directions
The compound’s primary application lies in type 2 diabetes management, with potential off-label uses in obesity and heart failure. Comparative advantages over existing SGLT2 inhibitors (e.g., empagliflozin) include:
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Enhanced stability due to acetyl protection.
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Dual SGLT2/carbonic anhydrase inhibition (hypothetical).
Research Gaps:
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In vivo efficacy and safety profiles.
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Impact of the isoindole-dione group on off-target interactions.
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